Brevinin-2RTb
Description
Brevinin-2RTb is a member of the Brevinin superfamily, a class of antimicrobial peptides (AMPs) predominantly isolated from amphibian skin secretions. It was identified in the skin-derived cDNA library of Amolops ricketti, a frog species native to China and Vietnam . Like other Brevinin peptides, it is characterized by a conserved N-terminal region and a variable C-terminal domain, which often forms a hydrophobic α-helical structure critical for membrane disruption and antimicrobial activity. This compound is co-expressed with other variants, including Brevinin-1RTa, Brevinin-1RTb, Brevinin-1RTc, and Brevinin-2RTa, suggesting evolutionary diversification within the host species . While its exact antimicrobial spectrum and potency remain under investigation, its structural homology to other Brevinin-2 peptides implies activity against Gram-positive and Gram-negative bacteria, fungi, and possibly enveloped viruses.
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
GILDTLKEFGKTAAKGIAQSLLSTASCKLAKTC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Brevinin Compounds
Brevinin-2RTb shares functional and structural similarities with other Brevinin-2 family members but exhibits distinct features in source, yield, and biological roles. Below is a detailed comparison:
Table 1: Comparative Overview of this compound and Related Peptides
Key Findings from Comparative Studies
Structural Variations: this compound and Brevinin-2RTa from A. ricketti share sequence homology but differ in their C-terminal domains, which may influence target specificity . Brevinin-2PRa (Japan) and Brevinin-2GUb (China) exhibit divergent amino acid residues in their hydrophobic regions, correlating with differences in hemolytic activity and microbial selectivity .
Functional Diversity: Insulin-Releasing Activity: Brevinin-2GUb and Brevinin-2-related peptide (B2RP) demonstrate dual functionality, stimulating insulin release in addition to antimicrobial effects . pirica skin . This compound’s yield remains unquantified, limiting direct potency comparisons.
Geographic and Taxonomic Distribution: this compound is restricted to A. ricketti in East/Southeast Asia, while Brevinin-2R (R. ridibunda) and B2RP (L. septentrionalis) are found in European and North American species, respectively . This geographic segregation highlights adaptive evolution driven by regional pathogen pressures.
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